(4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one

• CAS No.: 909707-19-3
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: (4R)-4-anthracen-9-yl-4-hydroxybutan-2-one
• InChI: InChI=1S/C18H16O2/c1-12(19)10-17(20)18-15-8-4-2-6-13(15)11-14-7-3-5-9-16(14)18/h2-9,11,17,20H,10H2,1H3/t17-/m1/s1
• InChI Key: RGMIPXGHTWIVLD-QGZVFWFLSA-N
• Isomeric SMILES: CC(=O)C[C@H](C1=C2C=CC=CC2=CC3=CC=CC=C31)O
• Canonical SMILES: CC(=O)CC(C1=C2C=CC=CC2=CC3=CC=CC=C31)O

Description

(4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one is a chiral anthracene derivative characterized by a hydroxyl group at the 4R position and a ketone moiety at the second carbon of the butan-2-one backbone. The anthracene group confers aromaticity and planar rigidity, while the stereogenic center at C4 influences its molecular interactions and reactivity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Key Structural Features	Reference
(4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one	Hydroxy, ketone, anthracene	~300 (estimated)	Chiral C4 center, anthracene planar core, potential for hydrogen bonding via -OH group	N/A (inferred)
4-(Anthracen-9-yl)pyridine	Pyridine, anthracene	255.30	Monoclinic C2/c crystal system, dihedral angle (71.64°) between pyridine and anthracene
4h (β-lactam derivative)	β-lactam, anthracene, phenoxy	844.94	β-lactam ring (IR: 1,758 cm⁻¹), multiple aromatic systems, high yield (95%)
(2S,4R)-2-(Anthracen-9-yl)dioxolane	Dioxolane, benzyl ethers, anthracene	~600 (estimated)	Stereogenic centers, benzyl-protected hydroxyl groups, complex carbohydrate linkage

Key Observations:

• Chirality: Unlike 4-(Anthracen-9-yl)pyridine (non-chiral), (4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one and (2S,4R)-dioxolane derivatives exhibit stereogenic centers, which may influence their biological activity or crystallization behavior.
• Hydrogen Bonding : The hydroxyl group in the target compound could enhance solubility and intermolecular interactions compared to purely aromatic systems like 4-(Anthracen-9-yl)pyridine.

Implications for Target Compound:

The absence of direct synthetic data for (4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one suggests that methods like asymmetric catalysis or chiral resolution might be required to isolate the R-enantiomer.

Crystallographic and Spectroscopic Features

4-(Anthracen-9-yl)pyridine :

• Crystal Packing : Forms 1D chains via C–H···π interactions; interplanar spacing of 3.6095 Å between anthracene rings.
• Bond Parameters : C–N bond length = 1.3351 Å, consistent with aromatic pyridine systems.

β-Lactam Derivative (4h) :

• IR Spectroscopy : Strong C=O stretch at 1,758 cm⁻¹ (β-lactam).
• NMR : Distinct δ 5.75 ppm (H-4, d, J = 3.8 Hz) and δ 6.25 ppm (H-3, d, J = 3.8 Hz) for β-lactam protons.

Comparison with Target Compound:

The ketone group in (4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one would likely exhibit a C=O IR stretch near 1,700–1,750 cm⁻¹, similar to β-lactams. Its hydroxyl group may show broad O–H stretching (~3,200–3,600 cm⁻¹) and distinct NMR shifts (e.g., δ 1–5 ppm for -OH).

Target Compound Potential:

The hydroxy-ketone moiety in (4R)-4-(Anthracen-9-YL)-4-hydroxybutan-2-one could make it a candidate for asymmetric catalysis or as a fluorophore, leveraging anthracene’s inherent luminescence.